Cas no 2229416-33-3 (3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid)

• Product Name: 3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid
• CAS No: 2229416-33-3
• MF: C₁₄H₁₃NO₃
• MW: 243.257923841476
• CID: 5985939
• PubChem ID: 165844247
• Update Time: 2025-05-26

3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid
• EN300-1758243
• 2229416-33-3

• Inchi： 1S/C14H13NO3/c16-11-7-14(8-11,13(17)18)10-4-3-9-2-1-5-15-12(9)6-10/h1-6,11,16H,7-8H2,(H,17,18)
• InChI Key： KEZXHVIDHBGJHZ-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C2C=CC3=CC=CN=C3C=2)C1

Computed Properties

• Exact Mass: 243.08954328g/mol
• Monoisotopic Mass: 243.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid

Introduction to 3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid (CAS No. 2229416-33-3)

3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid, identified by the chemical identifier CAS No. 2229416-33-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutane ring substituted with a hydroxyl group and a quinoline moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both hydroxyl and quinoline functional groups suggests diverse interactions with biological targets, making it a promising candidate for further exploration in drug discovery.

The structural framework of 3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid combines elements that are frequently observed in bioactive molecules. The cyclobutane ring, a saturated heterocycle, often contributes to the rigidity and binding affinity of small molecules to protein targets. Meanwhile, the quinoline scaffold is well-documented for its role in various pharmacological applications, including antimalarial, antibacterial, and anticancer agents. The integration of these motifs into a single molecule may lead to novel pharmacological profiles that are not exhibited by individual components.

Recent advancements in computational chemistry and molecular modeling have facilitated the investigation of such complex molecules. By leveraging high-throughput virtual screening and docking studies, researchers have been able to predict potential binding interactions between 3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid and various biological targets. These studies have highlighted its potential as an inhibitor of enzymes involved in cancer pathways, such as kinases and proteases. The hydroxyl group in particular has been identified as a key moiety for hydrogen bonding interactions, enhancing binding specificity.

In vitro experiments have further validated these computational findings. Initial assays have demonstrated inhibitory effects on several cancer cell lines, suggesting its potential as an anticancer agent. The compound's ability to disrupt critical signaling pathways has been under investigation, with early results indicating promising activity against pathways involved in tumor proliferation and survival. Additionally, the quinoline moiety has shown promise in modulating immune responses, which could be exploited for therapeutic applications in immunomodulatory disorders.

The synthesis of 3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid presents unique challenges due to its complex structure. Multi-step synthetic routes involving cyclization reactions and functional group transformations have been employed to achieve high yields and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have improved the efficiency of these processes. These developments not only enhance the accessibility of the compound for research purposes but also pave the way for large-scale production if future clinical applications are pursued.

From a medicinal chemistry perspective, the structural features of 3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid offer opportunities for optimization to improve pharmacokinetic properties and target specificity. Modifications to the cyclobutane ring or the quinoline scaffold could enhance solubility, metabolic stability, or reduce off-target effects. Collaborative efforts between synthetic chemists and biologists are essential to systematically explore these possibilities and develop lead compounds with improved therapeutic profiles.

The growing interest in natural product-inspired scaffolds has also influenced the design of derivatives of 3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid. By incorporating elements found in bioactive natural products, researchers aim to harness their inherent biological activity while minimizing toxicity. This approach aligns with the broader trend toward "structure-based drug design," where computational tools guide the creation of novel molecules tailored to specific biological targets.

Future research directions may include exploring the compound's role in drug-receptor interactions at an atomic level using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography. These studies will provide detailed insights into how 3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid interacts with its biological targets, informing further structural optimization efforts.

The potential applications of 3-hydroxy-1-(quinolin-7-yl)cyclobutane-1-carboxylic acid extend beyond oncology. Its unique structural features may make it relevant in other therapeutic areas, such as neurodegenerative diseases or infectious diseases. Preliminary studies have suggested interactions with enzymes involved in neuroinflammation, hinting at its potential as a therapeutic agent for conditions like Alzheimer's disease or Parkinson's disease.

In conclusion,3-hydroxy-1-(quinolin-7-ytl)cyclobutane-l-carbonyl ic acld (CAS No 2229416 33 3) represents an exciting avenue for pharmaceutical research Its combination o f structural complexity bioactive moieties predictive computational models an d initial experimental findings position it as a valuable candidate for further exploration In light o f ongoing advancements i n synthetic chemistry molecular biology an d drug discovery methodologies this compound holds promise fo r developing novel therapeutic agents that address unmet medical needs